N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-fluorobenzamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3-fluorobenzamide
• InChI: InChI=1S/C21H20FN3O3/c1-2-28-18-8-6-15(7-9-18)19-10-11-20(26)25(24-19)13-12-23-21(27)16-4-3-5-17(22)14-16/h3-11,14H,2,12-13H2,1H3,(H,23,27)
• InChI Key: QYNYCBRHHGEEAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains an ethoxyphenyl group, a pyridazinone ring, an ethyl group, and a fluorobenzamide group. These groups could potentially give the compound a variety of chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridazinone ring and the fluorobenzamide group could potentially give the molecule a rigid structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the ethoxyphenyl group might undergo reactions typical of ethers, while the pyridazinone ring might participate in reactions typical of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it might have a certain solubility in water or organic solvents, a specific melting point or boiling point, and specific reactivities.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, it would interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, it might be toxic if ingested or might cause irritation if it comes into contact with the skin or eyes.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising biological activity, it might be studied further as a potential drug.